Cas no 1805233-60-6 (6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805233-60-6
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4856814
• Update Time: 2025-05-24

6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-2-4-3(7(10)11)1-5(15)16-6(4)8(12,13)14/h1,7H,2H2,(H2,15,16)
• InChI Key： NNSYGBCOAFHEDV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=NC(=CC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805233-60-6)

The compound 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805233-60-6) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromomethyl, difluoromethyl, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in developing novel fluorinated compounds, which are gaining traction in modern medicinal chemistry.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability. The 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine scaffold is particularly noteworthy for its potential applications in designing kinase inhibitors and antiviral agents. These applications align with current trends in addressing global health challenges, such as the search for new treatments for emerging viral infections. The compound's bromomethyl group also offers a reactive site for further functionalization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, the incorporation of difluoromethyl and trifluoromethyl groups into pyridine rings is a topic of intense research. These moieties are known to improve the lipophilicity and binding affinity of drug candidates, making them attractive for medicinal chemistry applications. The compound's CAS No. 1805233-60-6 is frequently cited in patents and academic publications, highlighting its relevance in cutting-edge research. Additionally, its potential use in agrochemicals has sparked interest, as fluorinated compounds often exhibit superior pest control properties.

The growing emphasis on sustainable chemistry and green synthesis has also brought attention to compounds like 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine. Researchers are exploring eco-friendly methods for its production, such as catalytic fluorination and solvent-free reactions. This aligns with the broader industry shift toward reducing environmental impact while maintaining high efficiency. The compound's versatility and adaptability make it a promising candidate for future innovations in both pharmaceuticals and crop protection.

In summary, 6-Amino-3-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805233-60-6) represents a critical building block in modern chemical research. Its multifaceted applications, from drug development to agrochemical innovation, underscore its importance in addressing contemporary scientific challenges. As the demand for fluorinated heterocycles continues to rise, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.